Cas no 2013140-08-2 (Benzyl n-(4-bromo-3-cyanophenyl)carbamate)

• Product Name: Benzyl n-(4-bromo-3-cyanophenyl)carbamate
• CAS No: 2013140-08-2
• MF: C₁₅H₁₁BrN₂O₂
• MW: 331.164042711258
• CID: 5760212
• PubChem ID: 164647593
• Update Time: 2025-05-25

Benzyl n-(4-bromo-3-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4743182
• benzyl n-(4-bromo-3-cyanophenyl)carbamate
• 2013140-08-2
• Benzyl n-(4-bromo-3-cyanophenyl)carbamate

• Inchi： 1S/C15H11BrN2O2/c16-14-7-6-13(8-12(14)9-17)18-15(19)20-10-11-4-2-1-3-5-11/h1-8H,10H2,(H,18,19)
• InChI Key： GQQUKBKREHEFSI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C#N)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.00039g/mol
• Monoisotopic Mass: 330.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Benzyl n-(4-bromo-3-cyanophenyl)carbamate

Recent Advances in the Study of Benzyl n-(4-bromo-3-cyanophenyl)carbamate (CAS: 2013140-08-2) in Chemical Biology and Pharmaceutical Research

Benzyl n-(4-bromo-3-cyanophenyl)carbamate (CAS: 2013140-08-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential in addressing unmet medical needs.

The synthesis of Benzyl n-(4-bromo-3-cyanophenyl)carbamate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance efficiency. The compound's structural features, including the bromo and cyano substituents, have been shown to play a critical role in its biological activity, particularly in binding to specific protein targets. These advancements have paved the way for its use in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, recent investigations have demonstrated that Benzyl n-(4-bromo-3-cyanophenyl)carbamate exhibits potent inhibitory effects on certain kinases involved in cancer progression. For instance, studies have shown its efficacy in inhibiting the activity of receptor tyrosine kinases (RTKs), which are often overexpressed in various cancers. The compound's ability to selectively target these kinases while minimizing off-target effects makes it a promising candidate for further development as an anticancer agent.

Moreover, the pharmacokinetic properties of Benzyl n-(4-bromo-3-cyanophenyl)carbamate have been evaluated in preclinical models. Results indicate favorable absorption and distribution profiles, with moderate metabolic stability. These findings suggest that the compound could be suitable for oral administration, a key consideration in drug development. However, further studies are needed to assess its toxicity and potential side effects in vivo.

Beyond its applications in oncology, recent research has explored the potential of Benzyl n-(4-bromo-3-cyanophenyl)carbamate in other therapeutic areas. For example, its anti-inflammatory properties have been investigated in models of autoimmune diseases, with preliminary results showing promise. Additionally, its role in modulating enzyme activity has opened new avenues for its use in metabolic disorders and infectious diseases.

In conclusion, Benzyl n-(4-bromo-3-cyanophenyl)carbamate (CAS: 2013140-08-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its optimized synthesis, potent biological activity, and favorable pharmacokinetic properties underscore its potential as a lead compound for drug development. Future studies should focus on further elucidating its mechanism of action, optimizing its therapeutic index, and exploring its applications in diverse disease areas. The continued investigation of this compound is expected to yield valuable insights and contribute to the advancement of targeted therapies.